2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (5E)-2-(3,4-dimethylphenyl)imino-5-[(3-methoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S/c1-13-8-9-16(10-14(13)2)21-20-22(3)19(23)18(25-20)12-15-6-5-7-17(11-15)24-4/h5-12H,1-4H3/b18-12+,21-20?
• InChI Key: RWGCCTDUMGCACU-JEESXGFFSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=CC=C3)OC)/S2)C)C
• SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=CC=C3)OC)S2)C)C

Description

2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one, also known as DMFIM, is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. DMFIM exhibits a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, studies suggest that 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one exerts its biological activities by modulating various signaling pathways. For example, 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one also activates the p53 signaling pathway, which plays a critical role in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one exhibits a wide range of biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6, in various cell types. 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one also inhibits the activity of COX-2, an enzyme that plays a critical role in the production of prostaglandins, which are involved in the regulation of inflammation and pain. Additionally, 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities, making it a versatile compound for various types of experiments. However, 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one also has some limitations. It has poor solubility in water, which can make it difficult to work with in aqueous environments. Additionally, 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one. One area of interest is the development of more efficient synthesis methods for 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one and its derivatives. Another area of interest is the investigation of the in vivo pharmacokinetics and pharmacodynamics of 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one, which could provide valuable information for its potential therapeutic applications. Additionally, the development of 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one-based drug delivery systems could enhance its solubility and bioavailability, further expanding its potential applications in the field of medicine.

Synthesis Methods

2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one can be synthesized using a one-pot reaction between 2-aminothiazole, 3,4-dimethylbenzaldehyde, and 3-methoxybenzaldehyde in the presence of acetic acid and ethanol. The reaction mixture is heated under reflux for several hours, and the resulting product is purified by recrystallization to obtain 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one in high yield and purity.

Scientific Research Applications

2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one also exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, 2-[(3,4-Dimethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to possess anti-microbial activity against both Gram-positive and Gram-negative bacteria.